Cas no 197588-22-0 (Benzonitrile,3-(aminooxy)-5-fluoro-)
197588-22-0 structure
Product Name:Benzonitrile,3-(aminooxy)-5-fluoro-
CAS No:197588-22-0
MF:C7H5FN2O
MW:152.125804662704
CID:117153
PubChem ID:15326529
Update Time:2025-04-18
Benzonitrile,3-(aminooxy)-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-(aminooxy)-5-fluoro-
- Benzonitrile, 3-(aminooxy)-5-fluoro- (9CI)
- 3-(Aminooxy)-5-fluorobenzonitrile
- 3-aminooxy-5-fluorobenzonitrile
- DTXSID801300146
- 197588-22-0
-
- Inchi: 1S/C7H5FN2O/c8-6-1-5(4-9)2-7(3-6)11-10/h1-3H,10H2
- InChI Key: UQBROGHYJRVKML-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=1)ON
Computed Properties
- Exact Mass: 152.03865
- Monoisotopic Mass: 152.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 59.04
Benzonitrile,3-(aminooxy)-5-fluoro- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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